2,4,6-Tri-tert-butyl-N-methylaniline

• IUPAC Name: 2,4,6-tritert-butyl-N-methylaniline
• InChI: InChI=1S/C19H33N/c1-17(2,3)13-11-14(18(4,5)6)16(20-10)15(12-13)19(7,8)9/h11-12,20H,1-10H3
• InChI Key: GFTNLYGZUUPSSM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C(=C1)C(C)(C)C)NC)C(C)(C)C
• Molecular Formula: C19H33N
• DSSTOX Substance ID: DTXSID30364389
• Molecular Weight: 275.5 g/mol
• CAS RN: 4566-64-7

Description

2,4,6-Tri-tert-butyl-N-methylaniline is an aniline derivative and a sterically hindered amine. It has been reported that the steric effect influences the charge-transfer (CT) band in its electronic spectra.

Synthesis Analysis

This compound may be used in the synthesis of 2,5-di-tert-butyl-N,N-dimethylanilinium iodide and 2,5-di-tert-butyl-N-ethyl-N-ethylanilinium iodide.

Molecular Structure Analysis

The linear formula of this compound is [(CH3)3C]3C6H2NHCH3. It has a molecular weight of 275.47.

Chemical Reactions Analysis

The reactivity of this compound with alkyl iodides under high pressure has been reported.

Physical And Chemical Properties Analysis

This compound is a powder with a melting point of 109-111 °C (lit.).

Scientific Research Applications

Spectroscopic Tags for High-Molecular-Weight Systems

O-tert-Butyltyrosine, an unnatural amino acid with a tert-butyl group, illustrates the use of bulky groups for spectroscopic tagging in proteins. This compound enables the detection of narrow NMR signals in regions with limited overlap, facilitating the study of large biomolecular structures and interactions at lower concentrations than typically required, demonstrating the utility of sterically hindered compounds in enhancing spectroscopic analyses (Chen et al., 2015).

Catalysis and Chemical Synthesis

Sterically hindered phenol derivatives, like 2,4,6-Tri-tert-butylphenol, play a crucial role in catalysis and synthesis. For instance, sterically hindered pyridinium salts have been used as catalysts for highly stereoselective glycosylation reactions, showcasing the significance of bulky groups in promoting selectivity and efficiency in synthetic organic chemistry (Ghosh et al., 2019).

Enhancing Stability in Material Science

In material science, the steric effects of bulky substituents like tert-butyl groups on the stability and reactivity of complexes have been extensively studied. For example, phosphine ligands with tert-butylmethylphosphino groups have been used in rhodium-catalyzed asymmetric hydrogenation, illustrating how sterically hindered groups can improve catalytic activity and enantioselectivity, making them valuable in the development of new materials and catalysts (Imamoto et al., 2012).

Applications in Diagnostic Imaging

Polyazacyclic terbium(III) chelates, which can be considered analogously sterically hindered due to their complex structure, demonstrate the potential of bulky groups in diagnostic imaging. These chelates have been explored as tissue site-selective markers for medical imaging, showcasing the ability of bulky groups to enhance the specificity and effectiveness of imaging agents (Houlne et al., 1996).

Safety and Hazards

The compound is classified as Acute Tox. 4 Dermal, Acute Tox. 4 Inhalation, Acute Tox. 4 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3. It is recommended to use personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves when handling this compound.

Mechanism of Action

Target of Action

2,4,6-Tri-tert-butyl-N-methylaniline is a sterically hindered amine

Mode of Action

The compound is an aniline derivative . It exhibits a steric effect on charge-transfer (CT) bands in its electronic spectra . This suggests that it may interact with its targets by transferring charge, which could result in changes to the target’s function or structure.

Result of Action

Its reactivity with alkyl iodides under high pressure has been reported , suggesting that it may induce chemical reactions under certain conditions.

Action Environment

Its reactivity under high pressure suggests that physical conditions such as pressure may influence its action .